Cas no 1154325-09-3 (1-isobutyl-3-(thiophen-2-yl)-1H-pyrazol-5-amine)

• Product Name: 1-isobutyl-3-(thiophen-2-yl)-1H-pyrazol-5-amine
• CAS No: 1154325-09-3
• MF: C₁₁H₁₅N₃S
• MW: 221.321900606155
• CID: 5073303
• Update Time: 2025-06-08

1-isobutyl-3-(thiophen-2-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-isobutyl-3-(thiophen-2-yl)-1H-pyrazol-5-amine

• Inchi： 1S/C11H15N3S/c1-8(2)7-14-11(12)6-9(13-14)10-4-3-5-15-10/h3-6,8H,7,12H2,1-2H3
• InChI Key： CYVQGRMKNFCAIC-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=C(N)N(CC(C)C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 210
• XLogP3: 2.5
• Topological Polar Surface Area: 72.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-isobutyl-3-(thiophen-2-yl)-1H-pyrazol-5-amine

1-Isobutyl-3-(Thiophen-2-yl)-1H-Pyrazol-5-amine (CAS No. 1154325-09-3): A Comprehensive Overview

1-Isobutyl-3-(thiophen-2-yl)-1H-pyrazol-5-amine (CAS No. 1154325-09-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel drugs targeting specific biological pathways.

The molecular structure of 1-isobutyl-3-(thiophen-2-yl)-1H-pyrazol-5-amine consists of a pyrazole ring substituted with an isobutyl group and a thiophene ring. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an attractive candidate for further investigation. Recent studies have highlighted the compound's ability to modulate key enzymes and receptors involved in disease pathways, which has led to its exploration in the treatment of various conditions.

In the realm of medicinal chemistry, 1-isobutyl-3-(thiophen-2-yl)-1H-pyrazol-5-amine has been studied for its potential as a lead compound in drug discovery. Its structural flexibility allows for the introduction of various substituents, which can be tailored to enhance its pharmacological properties. For instance, modifications to the isobutyl or thiophene moieties have been shown to improve solubility, bioavailability, and target specificity. These characteristics are crucial for optimizing the compound's performance in preclinical and clinical settings.

One of the key areas of interest for 1-isobutyl-3-(thiophen-2-yl)-1H-pyrazol-5-amine is its role as a modulator of kinases, a class of enzymes that play critical roles in cellular signaling pathways. Kinases are involved in numerous physiological processes, including cell growth, differentiation, and apoptosis. Dysregulation of kinase activity has been implicated in various diseases, such as cancer, inflammation, and neurodegenerative disorders. Recent research has demonstrated that 1-isobutyl-3-(thiophen-2-yl)-1H-pyrazol-5-amine can selectively inhibit specific kinases, thereby offering a potential therapeutic strategy for these conditions.

Beyond its kinase modulation properties, 1-isobutyl-3-(thiophen-2-yl)-1H-pyrazol-5-amine has also shown promise as an anti-inflammatory agent. Inflammation is a complex biological response to injury or infection and is characterized by the activation of immune cells and the production of pro-inflammatory cytokines. Studies have indicated that this compound can reduce the expression of pro-inflammatory markers and inhibit the activation of immune cells, making it a potential candidate for treating inflammatory diseases such as arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 1-isobutyl-3-(thiophen-2-yl)-1H-pyrazol-5-amine has been extensively evaluated to ensure its suitability for therapeutic use. Preclinical studies have demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound exhibits good oral bioavailability and a reasonable half-life, which are essential factors for effective drug delivery. Additionally, toxicity studies have shown that 1-isobutyl-3-(thiophen-2-yl)-1H-pyrazol-5-amnine has a favorable safety profile at therapeutic doses.

Clinical trials are currently underway to further assess the safety and efficacy of 1-isobutyl-3-(thiophen-2-y l)-1H-pyrazol - 5 - amine strong > in human subjects . Early results from phase I trials have been promising , with no significant adverse effects reported at tested doses . These findings have paved the way for more advanced clinical trials , including phase II and III studies , which will provide more comprehensive data on the compound's therapeutic potential . p > < p >In conclusion ,< strong > 1 - isobut yl - 3 - ( thi ophen - 2 - yl ) - 1 H - pyr az ol - 5 - amine strong > ( CAS No . 1 1 54 3 2 5 - 09 - 3 ) represents a promising lead compound in the development of novel therapeutics . Its unique structural features , combined with its favorable pharmacological properties , make it an attractive candidate for further research and clinical evaluation . As ongoing studies continue to unravel its full potential , this compound holds great promise for advancing our understanding and treatment of various diseases . p > article > response >